Cas no 1039963-64-8 (2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline)

• Product Name: 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline
• CAS No: 1039963-64-8
• MF: C₈H₆BrF₄N
• MW: 272.037555217743
• CID: 5712659
• PubChem ID: 28939407
• Update Time: 2025-08-05

2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 1039963-64-8
• EN300-1077797
• A1-55682
• CS-0304229
• 2-bromo-4-fluoro-N-(2,2,2-trifluoroethyl)aniline
• Benzenamine, 2-bromo-4-fluoro-N-(2,2,2-trifluoroethyl)-
• 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline

• Inchi： 1S/C8H6BrF4N/c9-6-3-5(10)1-2-7(6)14-4-8(11,12)13/h1-3,14H,4H2
• InChI Key： LOEKBCJCOUJRHW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NCC(F)(F)F)F

Computed Properties

• Exact Mass: 270.96197g/mol
• Monoisotopic Mass: 270.96197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.677±0.06 g/cm3(Predicted)
• Boiling Point: 235.6±40.0 °C(Predicted)
• pka: -0.59±0.50(Predicted)

Additional information on 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline

Introduction to 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline (CAS No. 1039963-64-8)

2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline, a compound with the chemical formula C₁₀H₆BrF₄N, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylamine derivatives and has garnered considerable attention due to its unique structural features and potential applications. The presence of both bromine and fluorine substituents, along with a trifluoroethyl group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS number 1039963-64-8 uniquely identifies this compound in scientific literature and databases. Its molecular structure consists of a benzene ring substituted with a bromine atom at the 2-position, a fluorine atom at the 4-position, and an amine group linked to a trifluoroethyl side chain. This specific arrangement imparts distinct electronic and steric properties that are exploited in drug design and material science.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The bromo and fluoro substituents in 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline play crucial roles in modulating the reactivity of the molecule. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the fluorine atoms contribute to lipophilicity and metabolic resistance.

The trifluoroethyl group is particularly noteworthy for its ability to enhance the bioavailability of drug candidates. This moiety is known to improve both solubility and cell membrane permeability, making it an attractive feature in medicinal chemistry. The combination of these structural elements makes 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline a valuable building block for the synthesis of novel therapeutic agents.

Recent studies have highlighted the compound's potential in developing kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways and are frequently targeted in cancer therapy. The electron-withdrawing nature of the fluoro and bromo substituents can fine-tune the binding interactions with kinase active sites. Additionally, the trifluoroethyl group can occupy hydrophobic pockets within the enzyme's binding groove, improving overall affinity.

One notable application of 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline is in the synthesis of small-molecule inhibitors for tyrosine kinases. These kinases are overexpressed in many cancers and are responsible for promoting tumor growth and survival. By leveraging the compound's structural features, researchers have designed molecules that selectively inhibit these kinases without affecting related enzymes. Such selectivity is crucial for minimizing side effects in patients.

The pharmaceutical industry has also explored this compound as a precursor for developing antiviral agents. The unique electronic properties of fluorinated arylamines can disrupt viral replication mechanisms by interfering with essential enzymatic processes. Preliminary studies suggest that derivatives of 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline exhibit promising antiviral activity against certain RNA viruses.

Beyond pharmaceuticals, this compound has shown potential in agrochemical applications. Fluorinated aromatic compounds are widely used in crop protection due to their efficacy against pests and diseases while maintaining environmental safety. The structural motifs present in 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline make it a suitable candidate for designing novel pesticides with improved performance characteristics.

The synthesis of 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes halogenation of an aromatic amine followed by nucleophilic substitution with fluorinated alkyl halides. The introduction of the trifluoroethyl group often requires specialized reagents or conditions to ensure high yield and purity.

In conclusion, 2-Bromo-4-fluoro-n-(2,2,2-trifluoroethyl)aniline (CAS No. 1039963-64-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated arylamines, this compound is likely to remain at the forefront of medicinal chemistry innovation.